Cas no 25882-51-3 (1,4-Phenazinedione)
1,4-Phenazinedione structure
Product Name:1,4-Phenazinedione
CAS No:25882-51-3
MF:C12H6N2O2
MW:210.188242435455
CID:288613
PubChem ID:332235
Update Time:2025-04-19
1,4-Phenazinedione Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Phenazinedione
- AC1L7AOR
- CTK1A7461
- NSC328401
- Phenazin-1,4-dion
- DTXSID50318288
- 1,4-Phenazinchinon
- 25882-51-3
- NSC-328401
-
- Inchi： 1S/C12H6N2O2/c15-9-5-6-10(16)12-11(9)13-7-3-1-2-4-8(7)14-12/h1-6H
- InChI Key： VTDZHIDOWNMJFC-UHFFFAOYSA-N
- SMILES： O=C1C=CC(C2C1=NC1C=CC=CC=1N=2)=O
Computed Properties
- Exact Mass: 210.04298
- Monoisotopic Mass: 210.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- Density: 1.468
- Boiling Point: 428.6°Cat760mmHg
- Flash Point: 214.1°C
- Refractive Index: 1.726
- PSA: 59.92
- LogP: 1.56500
1,4-Phenazinedione Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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